4-Fluorobenzo[c][1,2,5]thiadiazole

• IUPAC Name: 4-fluoro-2,1,3-benzothiadiazole
• InChI: InChI=1S/C6H3FN2S/c7-4-2-1-3-5-6(4)9-10-8-5/h1-3H
• InChI Key: WHPJUWNVXIBGMN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NSN=C2C(=C1)F
• Molecular Formula: C6H3FN2S
• DSSTOX Substance ID: DTXSID50577318
• Molecular Weight: 154.17 g/mol
• CAS No.: 134963-05-6

Description

4-Fluorobenzo[c][1,2,5]thiadiazole is a heterocyclic compound that contains a benzene ring fused with a thiadiazole ring, where the thiadiazole ring is substituted with a fluorine atom

Scientific Research Applications

4-Fluorobenzo[c][1,2,5]thiadiazole has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate and its role in drug design.

Industry: It is used in the development of advanced materials, such as organic semiconductors and fluorescent dyes.

Safety and Hazards

The safety and hazards of 4-Fluorobenzo[c][1,2,5]thiadiazole are not well-documented. It is recommended to use appropriate safety measures when handling this compound.

Future Directions

The future directions of research on 4-Fluorobenzo[c][1,2,5]thiadiazole could involve further exploration of its use as a potential visible-light organophotocatalyst. Additionally, more in-depth studies on its synthesis, molecular structure, chemical reactions, mechanism of action, and physical and chemical properties could provide valuable insights.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Fluorobenzo[c][1,2,5]thiadiazole typically involves the cyclization of appropriate precursors under specific conditions. One common method involves the reaction of 4-fluoroaniline with sulfur and selenium dioxide to form the thiadiazole ring. The reaction is usually carried out in a solvent such as acetic acid at elevated temperatures to facilitate the cyclization process.

Industrial Production Methods

Industrial production of this compound may involve more scalable and efficient methods, such as continuous flow synthesis. This method allows for better control over reaction conditions and can lead to higher yields and purity of the final product. The use of automated systems and advanced purification techniques further enhances the efficiency of industrial production.

Chemical Reactions Analysis

Types of Reactions

4-Fluorobenzo[c][1,2,5]thiadiazole undergoes various types of chemical reactions, including:

Substitution Reactions: The fluorine atom can be substituted with other functional groups under appropriate conditions.

Oxidation and Reduction Reactions: The thiadiazole ring can undergo oxidation or reduction, leading to different derivatives.

Coupling Reactions: The compound can participate in coupling reactions to form more complex structures.

Common Reagents and Conditions

Substitution Reactions: Common reagents include nucleophiles such as amines or thiols, and the reactions are typically carried out in polar solvents like dimethylformamide or acetonitrile.

Oxidation Reactions: Oxidizing agents such as hydrogen peroxide or potassium permanganate are used.

Reduction Reactions: Reducing agents like lithium aluminum hydride or sodium borohydride are employed.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield various substituted thiadiazoles, while oxidation and reduction reactions can lead to different oxidation states of the thiadiazole ring.

Mechanism of Action

The mechanism of action of 4-Fluorobenzo[c][1,2,5]thiadiazole depends on its specific application. In biological systems, it may interact with various molecular targets, such as enzymes or receptors, leading to inhibition or activation of specific pathways. The fluorine atom can enhance the compound’s binding affinity and selectivity towards its targets, contributing to its biological activity.

Comparison with Similar Compounds

4-Fluorobenzo[c][1,2,5]thiadiazole can be compared with other similar compounds, such as:

Benzo[c][1,2,5]thiadiazole: Lacks the fluorine substitution, which can affect its electronic properties and reactivity.

4-Chlorobenzo[c][1,2,5]thiadiazole: Substituted with a chlorine atom instead of fluorine, leading to different chemical and biological properties.

4-Bromobenzo[c][1,2,5]thiadiazole: Substituted with a bromine atom, which can influence its reactivity and applications.

The uniqueness of this compound lies in the presence of the fluorine atom, which imparts distinct electronic properties and can enhance its performance in various applications.

Synthesis routes and methods

Procedure details

4-Fluoro-2,1,3-benzothiadiazole was synthesized according to the method in which N-thionylaniline (0.49 g, 3.5 mmol) was added to a solution of the 3-fluoro-O-phenylene diamine (200 mg, 1.6 mmol) in foluen (2 ml) The reaction mixture was heated at 100-120° C. for 4 hr. After the solvent was filtered off, the residue was dissolved in dichloromethane and the solution was washed with 10% HCl solution and water, successively. The organic layer was dried and evaporated to dryness. Purification by chromatography on a silica gel column with chloroform as an eluent gave 4-fluoro-2,1,3-benzothiadiazole as pal yellow oil. Confirmed data of the obtained chemical compound is shown as follows.